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Compound of Interest

Compound Name: Diboron tetrafluoride

Cat. No.: B085297 Get Quote

Technical Support Center: Diboron Tetrafluoride
(B₂F₄)
Welcome to the Technical Support Center for Diboron Tetrafluoride (B₂F₄). This resource is

intended for researchers, scientists, and drug development professionals. Here you will find

essential safety information, handling procedures, and troubleshooting guides to ensure the

safe and effective use of this reagent in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Diboron Tetrafluoride (B₂F₄)?

A1: Diboron tetrafluoride is an inorganic compound with the formula (BF₂)₂. It is a colorless

gas at room temperature and is the most stable of the diboron tetrahalides.[1] It is a planar

molecule and is isoelectronic with the oxalate ion.[1]

Q2: What are the primary hazards associated with Diboron Tetrafluoride?

A2: While specific toxicology data for B₂F₄ is limited, it should be handled as a highly toxic and

corrosive gas. Based on its structure and the known hazards of related compounds like Boron

Trifluoride (BF₃), exposure can cause severe skin burns, eye damage, and respiratory tract

irritation.[2][3] Inhalation may be fatal.[2] It reacts with moisture, including in the air, to produce

toxic and corrosive fumes.[4]
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Q3: What are the proper storage conditions for Diboron Tetrafluoride?

A3: Diboron tetrafluoride should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials such as water, strong bases, acids, and oxidizing agents.[5] Cylinders

should be stored upright, secured to prevent falling, and protected from sunlight and

temperatures exceeding 50°C (122°F).[5]

Q4: What personal protective equipment (PPE) is required when handling B₂F₄?

A4: All work with B₂F₄ must be conducted in a certified chemical fume hood or a glove box.[6]

Required PPE includes:

Hand Protection: Chemical-resistant gloves (nitrile is a common recommendation, consider

double-gloving).[6]

Eye Protection: Chemical splash goggles and a face shield.[7]

Body Protection: A flame-retardant lab coat and full-length pants.[6]

Footwear: Closed-toe shoes.[6]

Respiratory Protection: A self-contained breathing apparatus (SCBA) should be available for

emergency response.[7] Respiratory protection is mandatory if there is any risk of exposure

outside of a fume hood.[7]

Q5: How should I dispose of residual Diboron Tetrafluoride and contaminated materials?

A5: Diboron tetrafluoride is considered a hazardous waste. All residual gas and contaminated

materials must be disposed of in accordance with local, state, and federal regulations.[5][7] Do

not attempt to vent residual gas to the atmosphere. Contact your institution's Environmental

Health and Safety (EHS) office for specific disposal procedures.

Quantitative Data Summary
Note: Occupational exposure limit data for Diboron Tetrafluoride (B₂F₄) is not readily

available. The data presented below is for Boron Trifluoride (BF₃, CAS 7637-07-2), a closely

related toxic and corrosive gas, and should be used as a conservative guideline for safety

planning.
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Property Value Source(s)

Physical Properties of B₂F₄

CAS Number 13965-73-6 [1]

Molecular Formula B₂F₄ [1]

Molar Mass 97.61 g/mol [1]

Appearance Colorless Gas [1]

Melting Point -56 °C (-69 °F) [1]

Boiling Point -34 °C (-29 °F) [1]

Occupational Exposure Limits

(for BF₃)

OSHA PEL (Ceiling) 1 ppm (3 mg/m³) [8][9]

NIOSH REL (Ceiling) 1 ppm (3 mg/m³) [8][9]

ACGIH TLV (Ceiling) 1 ppm (3 mg/m³) [8][9]

IDLH (for BF₃) 25 ppm [9]

Troubleshooting Guides
Issue 1: I detect a pungent odor near my experimental setup.

Question: What should I do if I smell a gas that might be B₂F₄?

Answer:

Do not rely on odor to determine concentration. The odor threshold for similar compounds

can be above the exposure limit.[8]

Evacuate Immediately: Alert all personnel in the immediate vicinity and evacuate the

laboratory. Do not attempt to locate the source of the leak.
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Isolate the Area: If it is safe to do so without risking exposure, close the laboratory door

behind you as you exit.

Call for Help: From a safe location, contact your institution's EHS and emergency services.

Provide them with the chemical name, location, and any known details.[10]

Do Not Re-enter: Wait for trained emergency responders to assess the situation and

declare the area safe.

Issue 2: The pressure on my B₂F₄ cylinder regulator is dropping, but the main valve is closed.

Question: Could this indicate a leak in the regulator or connection? What is the procedure?

Answer: This indicates a potential leak between the cylinder valve and the regulator or within

the regulator itself.

Confirm Proper PPE: Ensure you are wearing all appropriate PPE, including respiratory

protection if not working within a fume hood.

Check Connections: If you are trained and it is safe to do so within a ventilated enclosure,

perform a leak test. Apply a non-reactive leak detection solution (e.g., Snoop) to the

cylinder connection and regulator fittings. Bubbles will indicate the location of the leak.

Tighten Fittings: If a leak is detected at a fitting, attempt to gently tighten the connection.

Do not overtighten.

If Leak Persists: If the leak cannot be stopped, it is an emergency. Close the main cylinder

valve. If the leak is from the valve itself or cannot be stopped, evacuate the area

immediately and follow the emergency procedure outlined in "Issue 1".[11]

Issue 3: My reaction is producing unexpected byproducts or failing to proceed.

Question: Could moisture be contaminating my B₂F₄ gas stream?

Answer: Yes, B₂F₄ is extremely sensitive to moisture.[5] Contamination with water or moist

air can lead to the formation of boric acid and hydrogen fluoride, which can interfere with

your reaction.[4]
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System Integrity Check: Ensure your entire gas handling system, including the reaction

vessel, is scrupulously dried before introducing B₂F₄. This can be done by flame-drying

glassware under vacuum or oven-drying and assembling under an inert atmosphere.

Inert Gas Purge: Thoroughly purge the entire system with a high-purity inert gas (e.g.,

Argon or Nitrogen) to remove any atmospheric moisture and oxygen before introducing

B₂F₄.

Solvent Purity: Use anhydrous solvents from a reliable source or dry them using

appropriate methods before use.

Gas Purity: If you suspect the gas cylinder itself is contaminated, contact the supplier. Do

not attempt to purify the gas yourself without appropriate expertise and equipment.

Experimental Protocols
Protocol 1: Safe Handling and Transfer of Diboron Tetrafluoride Gas

This protocol outlines the essential steps for setting up a system to safely transfer B₂F₄ gas

from a cylinder to a reaction vessel.

System Preparation:

All operations must be conducted within a certified chemical fume hood or glove box.[6]

Assemble a gas-handling manifold using materials compatible with corrosive gases (e.g.,

stainless steel tubing, PTFE tape). Ensure all glassware is free of cracks and is properly

secured.

The system should include, in order from the cylinder: the cylinder with its main valve, a

primary regulator designed for corrosive gases, a shut-off valve, a low-pressure gauge, the

reaction vessel, and an outlet leading to a suitable scrubber (e.g., a bubbler containing a

base solution like potassium hydroxide).

Thoroughly leak-check the entire system under vacuum and then with an inert gas before

introducing B₂F₄.

Inerting the System:
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Close the valve leading to the scrubber and evacuate the entire manifold and reaction

vessel for at least one hour to remove atmospheric gases.

Break the vacuum with a dry, inert gas (e.g., Argon).

Repeat this vacuum/inert gas backfill cycle at least three times to ensure a completely

inert atmosphere.

Transferring Diboron Tetrafluoride:

Ensure the main cylinder valve and the regulator outlet valve are closed.

Securely attach the regulator to the B₂F₄ cylinder following the manufacturer's instructions.

Briefly evacuate the short space between the cylinder valve and the regulator inlet.

Slowly open the main cylinder valve.

Adjust the regulator to the desired, low delivery pressure (e.g., 2-5 psig).

Slowly open the regulator outlet valve and the valve to the reaction vessel to admit the

B₂F₄ gas. Monitor the flow and pressure closely.

Shutdown and Purging:

When the transfer is complete, close the main cylinder valve first.

Allow the gas remaining in the manifold to be consumed in the reaction or slowly bleed it

through the scrubber.

Once the manifold is at atmospheric pressure, purge the system thoroughly with inert gas,

venting through the scrubber.

Close the regulator outlet valve and reduce the pressure on the regulator diaphragm to

zero.
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Caption: Emergency response workflow for a suspected Diboron Tetrafluoride gas leak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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